Cas no 2680730-90-7 (benzyl N-(4-chloro-5-formyl-1-methyl-1H-imidazol-2-yl)carbamate)

• Product Name: benzyl N-(4-chloro-5-formyl-1-methyl-1H-imidazol-2-yl)carbamate
• CAS No: 2680730-90-7
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 5633598
• PubChem ID: 165939873
• Update Time: 2025-05-24

benzyl N-(4-chloro-5-formyl-1-methyl-1H-imidazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-chloro-5-formyl-1-methyl-1H-imidazol-2-yl)carbamate
• EN300-28289025
• 2680730-90-7

• Inchi： 1S/C13H12ClN3O3/c1-17-10(7-18)11(14)15-12(17)16-13(19)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,16,19)
• InChI Key： IJRFVRUZPIWONG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N(C)C(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.0567189g/mol
• Monoisotopic Mass: 293.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2Ų

Additional information on benzyl N-(4-chloro-5-formyl-1-methyl-1H-imidazol-2-yl)carbamate

Research Briefing on Benzyl N-(4-chloro-5-formyl-1-methyl-1H-imidazol-2-yl)carbamate (CAS: 2680730-90-7)

Benzyl N-(4-chloro-5-formyl-1-methyl-1H-imidazol-2-yl)carbamate (CAS: 2680730-90-7) is a specialized chemical compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This imidazole derivative, characterized by its unique chloro-formyl substitution pattern and carbamate protection, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in developing novel therapeutic agents, particularly in the areas of kinase inhibition and targeted cancer therapies.

The compound's structural features make it particularly interesting for medicinal chemistry applications. The presence of both chloro and formyl groups at the 4- and 5-positions of the imidazole ring provides multiple sites for further chemical modifications, while the N-methyl group enhances metabolic stability. The benzyl carbamate protecting group offers selective deprotection possibilities, making this compound versatile for various synthetic routes. Recent patent literature indicates its utility in preparing kinase inhibitors, with particular emphasis on its role in developing JAK and BTK inhibitors.

In recent synthetic studies, researchers have demonstrated efficient multi-gram scale preparation of benzyl N-(4-chloro-5-formyl-1-methyl-1H-imidazol-2-yl)carbamate with excellent purity (>98%) using optimized Vilsmeier-Haack formylation conditions. The compound's crystal structure has been elucidated, revealing important intermolecular interactions that contribute to its stability. These structural insights have guided medicinal chemists in designing more potent analogs while maintaining favorable physicochemical properties.

Biological evaluations of derivatives synthesized from this intermediate have shown promising activity profiles. Several research groups have reported potent inhibitory activity against various cancer cell lines, with IC50 values in the low micromolar range. Particularly noteworthy is the compound's role in developing selective inhibitors of protein kinases involved in inflammatory pathways. Structure-activity relationship (SAR) studies utilizing this scaffold have identified key modifications that enhance both potency and selectivity.

The future research directions for this compound appear promising. Current investigations focus on expanding its applications to other therapeutic areas beyond oncology, including autoimmune diseases and neurodegenerative disorders. Additionally, researchers are exploring novel synthetic methodologies to further diversify the chemical space around this scaffold. The compound's unique combination of reactivity and stability positions it as a valuable building block in medicinal chemistry for years to come.